2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-{[4-(trifluoromethoxy)phenyl]methyl}acetamide

• IUPAC Name: 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-[[4-(trifluoromethoxy)phenyl]methyl]acetamide
• InChI: InChI=1S/C18H16F3N3O2S/c1-24(17-23-14-4-2-3-5-15(14)27-17)11-16(25)22-10-12-6-8-13(9-7-12)26-18(19,20)21/h2-9H,10-11H2,1H3,(H,22,25)
• InChI Key: FDGGJTYNCDACBS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=C(C=C1)OC(F)(F)F)C2=NC3=CC=CC=C3S2
• Molecular Formula: C18H16F3N3O2S
• Molecular Weight: 395.4 g/mol

Description

The compound “2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-{[4-(trifluoromethoxy)phenyl]methyl}acetamide” is a benzothiazole derivative. Benzothiazoles are a class of heterocyclic compounds that have a benzene ring fused to a thiazole ring. They have been found to possess a wide range of pharmacological properties and are used in various fields such as medicinal chemistry and biochemistry.

Synthesis Analysis

The synthesis of benzothiazoles often involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides. Various methods have been developed for the synthesis of benzothiazoles, including green chemistry approaches that use environmentally friendly solvents and catalysts. For example, a simple, green, and efficient method enables the synthesis of benzothiazoles from o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium.

Molecular Structure Analysis

The molecular structure of “2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-{[4-(trifluoromethoxy)phenyl]methyl}acetamide” includes a benzothiazole ring, which is a heterocyclic compound consisting of a benzene ring fused to a thiazole ring. The 2nd position of the benzothiazole ring is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions. For instance, they can be synthesized through a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO. In addition, they can be synthesized from 2-aminothiophenol and aldehydes in a reaction that involves an in situ-generated disulfide photosensitizing molecular oxygen to generate key oxidants.

Scientific Research Applications

Pharmacological Properties

. . . . .

Synthetic Strategies

. . .

Anti-tubercular Compounds

. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs, and better inhibition potency was found in new benzothiazole derivatives against M. .

Anticonvulsant Evaluation

.

Mechanism of Action

Target of Action

The primary targets of the compound, also known as F6225-0245 or VU0537790-1, are currently unknown. The compound’s structure suggests it may interact with a variety of biological targets due to the presence of the benzothiazole moiety . Benzothiazole derivatives have been found to exhibit a wide range of biological activities, including anti-tubercular properties .

Mode of Action

Benzothiazole derivatives are known to interact with their targets in a variety of ways, often leading to inhibition or modulation of the target’s activity . The specific interactions and resulting changes caused by this compound would depend on its precise targets.

Biochemical Pathways

Given the broad range of activities associated with benzothiazole derivatives, it is likely that this compound could influence multiple pathways, potentially leading to a variety of downstream effects .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown and would depend on its specific targets and mode of action. Given the diverse biological activities associated with benzothiazole derivatives, the effects could potentially be wide-ranging .